Cas no 2172569-31-0 (4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol)

• Product Name: 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol
• CAS No: 2172569-31-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6008231
• PubChem ID: 165600029
• Update Time: 2025-07-09

4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol
• 2172569-31-0
• 4-[1-(hydroxymethyl)-2-methylcyclopropyl]oxepan-4-ol
• EN300-1632285

• Inchi： 1S/C11H20O3/c1-9-7-10(9,8-12)11(13)3-2-5-14-6-4-11/h9,12-13H,2-8H2,1H3
• InChI Key： WEGBKNWSMBPMOZ-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(CO)CC1C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol

4-1-(Hydroxymethyl)-2-Methylcyclopropyloxepan-4-ol

The compound with CAS No. 2172569-31-0, commonly referred to as 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring fused to an oxepane ring, along with hydroxymethyl and methyl substituents. The molecule's structure not only makes it a fascinating subject for structural elucidation but also positions it as a potential candidate for various applications in drug design and development.

Recent studies have highlighted the importance of 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol in the context of its biological activity. Researchers have explored its potential as a modulator of cellular signaling pathways, particularly in relation to its ability to influence enzyme activity and membrane permeability. These findings suggest that the compound could play a role in the development of novel therapeutic agents targeting conditions such as inflammation, neurodegenerative diseases, and certain types of cancer.

The synthesis of 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol involves a series of intricate organic reactions, including cyclopropanation, oxidation, and ring-forming processes. These steps require precise control over reaction conditions to ensure the formation of the desired product with high purity and yield. The molecule's stability under various experimental conditions has also been a topic of interest, with studies indicating that it exhibits moderate stability under physiological conditions, making it suitable for in vivo studies.

In terms of its therapeutic potential, 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol has shown promise in preclinical models. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular membrane dynamics has led researchers to explore its role in combating multidrug-resistant bacterial infections by disrupting bacterial cell membranes.

The structural uniqueness of this compound also makes it an attractive candidate for further exploration in the realm of drug delivery systems. Its ability to form stable complexes with other molecules could facilitate the development of targeted drug delivery vehicles, enhancing the efficacy and reducing the side effects of various therapeutic agents.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol, providing insights into its binding affinities with various biological targets. These studies have revealed that the compound exhibits strong binding interactions with several key proteins associated with disease states, further underscoring its potential as a lead compound in drug discovery efforts.

In conclusion, 4-1-(hydroxymethyl)-2-methylcyclopropyloxepan-4-ol (CAS No. 2172569-31-0) is a multifaceted organic compound with significant implications for both basic research and applied pharmacology. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.